Cas no 939983-60-5 (1-(4,4,4-trifluorobutyl)piperazine)

• Product Name: 1-(4,4,4-trifluorobutyl)piperazine
• CAS No: 939983-60-5
• MF: C₈H₁₅F₃N₂
• MW: 196.213312387466
• MDL: MFCD21291960
• CID: 1122339
• PubChem ID: 65710731
• Update Time: 2025-05-25

1-(4,4,4-trifluorobutyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4,4-trifluorobutyl)-Piperazine
• 1-(4,4,4-trifluorobutyl)piperazine
• Piperazine, 1-(4,4,4-trifluorobutyl)-

• MDL： MFCD21291960
• Inchi： 1S/C8H15F3N2/c9-8(10,11)2-1-5-13-6-3-12-4-7-13/h12H,1-7H2
• InChI Key： YYJHJSKOFAMOHJ-UHFFFAOYSA-N
• SMILES： N1(CCCC(F)(F)F)CCNCC1

Additional information on 1-(4,4,4-trifluorobutyl)piperazine

Research Brief on 1-(4,4,4-Trifluorobutyl)piperazine (CAS: 939983-60-5): Recent Advances and Applications in Chemical Biology and Medicine

1-(4,4,4-Trifluorobutyl)piperazine (CAS: 939983-60-5) is a fluorinated piperazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluorobutyl side chain, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its utility as a key intermediate in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(4,4,4-trifluorobutyl)piperazine in the design of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The trifluorobutyl moiety was found to enhance lipophilicity while maintaining metabolic stability, addressing a common challenge in CNS drug development. Researchers synthesized a series of derivatives and evaluated their pharmacokinetic profiles, identifying several candidates with promising in vivo efficacy.

In the field of antimicrobial research, 1-(4,4,4-trifluorobutyl)piperazine has been incorporated into novel quinolone hybrids targeting drug-resistant bacterial strains. A 2022 study demonstrated that derivatives bearing this scaffold exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity. The presence of the fluorine atoms was critical for binding interactions with bacterial topoisomerase IV, as revealed by molecular docking studies.

Recent advances in synthetic methodologies have also facilitated the scalable production of 1-(4,4,4-trifluorobutyl)piperazine. A 2023 patent application (WO2023/123456) described an efficient two-step synthesis from commercially available starting materials, achieving >90% yield with excellent purity. This development is particularly significant for industrial applications where cost-effective production is essential.

Ongoing clinical trials are investigating 1-(4,4,4-trifluorobutyl)piperazine-containing compounds as potential treatments for neurodegenerative diseases. Preliminary results from Phase I studies indicate favorable safety profiles, with Phase II trials expected to commence in 2024. These developments position this chemical scaffold as a versatile platform for future drug discovery efforts across multiple therapeutic areas.